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Compound of Interest

Compound Name: Lithium metaborate

Cat. No.: B077498

An In-depth Whitepaper for Researchers and Scientific Professionals

This technical guide provides a detailed overview of lithium metaborate (LiBO2), a versatile
inorganic compound with significant applications in analytical chemistry, materials science, and
industrial processes. This document is intended for researchers, scientists, and drug
development professionals who utilize or are exploring the use of lithium metaborate in their
work.

Core Properties of Lithium Metaborate

Lithium metaborate is an inorganic salt composed of lithium, boron, and oxygen.[1] It is a
white, hygroscopic crystalline solid that is a fundamental component in various scientific and
industrial applications.[1][2]

Physicochemical Data

The key physical and chemical properties of anhydrous lithium metaborate are summarized in
the table below for easy reference and comparison.
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Property Value

Chemical Formula LiBOz[1]

Molecular Weight 49.751 g/mol [1]

Appearance White hygroscopic monoclinic crystals[1]
Density 2.223 g/cm3[1]

Melting Point 849 °C (1,560 °F; 1,122 K)[1]

0.89 g/100 mL (0 °C)2.57 g/100 mL (20 °C)11.8

Solubility in Water
9/100 mL (80 °C)[1]

Solubility Soluble in ethanol[1]

CAS Number 13453-69-5[3]

Thermochemical Data

Property Value

Standard Molar Entropy (S©) 51.3 J/mol-K[1]
Standard Enthalpy of Formation (AfHG ) -1022 kJ/mol[1]
Heat Capacity (C) 59.8 J/mol-K[1]

Structural Chemistry and Synthesis
Crystal Structure

Lithium metaborate exists in several crystalline forms, with the most common being the a-
and y-polymorphs.

o ao-Lithium Metaborate: This is the stable form at ambient conditions. It possesses a
monoclinic crystal system with the space group P2i/c.[4][5] The structure is characterized by
infinite chains of trigonal planar [BOs]3~ anions linked by Li-O bonds.[4][5]

» y-Lithium Metaborate: This high-pressure, high-temperature form is stable at 15 kbar and
950 °C.[1] It has a tetragonal symmetry (space group 1-42d) and features a three-
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dimensional network of [BOa4]~ tetrahedra, making it the densest phase of LiBO2.[4]
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Sample Preparation

Powdered Sample
(e.g., Rock, Cement)

i

Weigh & Mix

FusionL?rocess

Heat in Crucible
(>800 °C)

i

Pour Molten Mix
into Mold

'

Cool & Solidify

i Analysis

Homogeneous
Glass Bead

i

XRF Analysis | —®{ Dissolve in Acid

'

ICP-OES/AES/MS
Analysis

LiBO2 / Li2B40O7 Flux
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Sample Type?

Amphoteric/
Unknown

Acidic / Siliceous Basic / Carbonate

(e.g., SiOz, Al203) (e.g., CaO, MgO) Unknown / Mixed

Use LIBO: Use Li2B4O7 Use Mixture

(Lithium Metaborate) (Lithium Tetraborate) (e.g., 50:50 or 66:34)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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